N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C18H18N2O4S2/c1-11-4-9-14(24-2)16-17(11)25-18(20-16)19-15(21)10-12-5-7-13(8-6-12)26(3,22)23/h4-9H,10H2,1-3H3,(H,19,20,21)
• InChI Key: LXCVPIHCGFJBQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)CC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C18H18N2O4S2
• Molecular Weight: 390.5 g/mol

Description

N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide, also known as MMV390048, is a chemical compound that has shown promising results in scientific research for its potential use as an antimalarial drug. The synthesis method of MMV390048 involves several steps, including the formation of a key intermediate, which is then transformed into the final product.

Scientific Research Applications

Advanced Oxidation Processes for Compound Degradation

Research on advanced oxidation processes (AOPs) focuses on the degradation of recalcitrant compounds, which could be relevant for studying the breakdown or environmental impact of complex chemicals like the one mentioned. For example, the study by Qutob et al. (2022) on the degradation of acetaminophen (ACT) highlights the use of AOPs in treating pharmaceutical compounds, leading to various by-products and assessing their biotoxicity through experimental and prediction tests (Qutob et al., 2022).

Pharmaceutical Impurities and Synthesis

The review by Saini et al. (2019) on novel synthesis methods and pharmaceutical impurities of proton pump inhibitors offers insight into the chemical synthesis process, including the formation of impurities, which could be analogous to the synthesis or analysis of the compound (Saini et al., 2019).

Environmental Fate and Behavior of Chemical Compounds

Haman et al. (2015) provide a comprehensive review of parabens in aquatic environments, covering their occurrence, fate, and behavior, which is useful for understanding how similar compounds may interact with and impact the environment (Haman et al., 2015).

Analytical Methods for Compound Identification

The development and application of analytical methods for compound identification and quantification are crucial in pharmaceutical sciences. For instance, research on spectrophotometric methods for the estimation of specific compounds in pharmaceutical forms can provide methodologies applicable to the analysis of the compound of interest (Jain et al., 2012).

Enzymatic Treatment of Organic Pollutants

The use of enzymes and redox mediators in the treatment of organic pollutants, as discussed by Husain and Husain (2007), can offer insights into biotechnological applications for degrading or modifying complex organic compounds (Husain & Husain, 2007).